Cas no 51876-12-1 ([2,2'-Binaphthalene]-1,1',4,4'-tetrone, 5,5',8-trihydroxy-3,7'-dimethyl-)

• Product Name: [2,2'-Binaphthalene]-1,1',4,4'-tetrone, 5,5',8-trihydroxy-3,7'-dimethyl-
• CAS No: 51876-12-1
• MF: C₂₂H₁₄O₇
• MW: 390.342366695404
• CID: 361180
• PubChem ID: 136276925
• Update Time: 2025-04-19

[2,2'-Binaphthalene]-1,1',4,4'-tetrone, 5,5',8-trihydroxy-3,7'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Binaphthalene]-1,1',4,4'-tetrone, 5,5',8-trihydroxy-3,7'-dimethyl-
• 5,8-dihydroxy-6-(5-hydroxy-7-methyl-1,4-dioxonaphthalen-2-yl)-7-methylnaphthalene-1,4-dione
• 1',4',5-Trihydroxy-3',7-dimethyl[2,2'-binaphthalene]-1,4,5',8'-tetrone
• 51876-12-1
• DTXSID40789307

• Inchi： 1S/C22H14O7/c1-8-5-10-17(14(25)6-8)15(26)7-11(21(10)28)16-9(2)20(27)18-12(23)3-4-13(24)19(18)22(16)29/h3-7,25-26,28H,1-2H3
• InChI Key： UXDVKZVNMPFURQ-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C)C=C(C=2C(=CC=1C1C(C2C(C=CC(C=2C(C=1C)=O)=O)=O)=O)O)O

Computed Properties

• Exact Mass: 390.07392
• Monoisotopic Mass: 390.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 921
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones